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Compound of Interest

Compound Name: Propionylpromazine

Cat. No.: B1198289 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Propionylpromazine. The following procedures

are designed to ensure the safe handling, storage, and disposal of this compound, minimizing

exposure risk and ensuring laboratory safety.

Hazard Identification and Personal Protective
Equipment
Propionylpromazine is a phenothiazine derivative. While some safety data sheets (SDS) do

not classify it as hazardous under the Globally Harmonized System (GHS), others indicate that

it may be harmful if swallowed, cause serious eye irritation, and may lead to drowsiness or

dizziness[1][2]. Due to these potential hazards, a cautious approach and the use of appropriate

personal protective equipment (PPE) are essential.

The following table summarizes the recommended PPE for handling Propionylpromazine,

based on guidelines for phenothiazines[3][4].
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PPE Category Minimum Requirement
Recommended for Higher-
Level Protection

Respiratory Protection

P2 or P95 particle respirator

for nuisance dust

exposures[3].

Combination type ABEK-P2

respirator cartridges for higher

concentrations or potential for

aerosolization.

Eye and Face Protection
Tightly fitting safety goggles or

glasses with side-shields.

A face shield in addition to

safety glasses is

recommended.

Hand Protection

Nitrile or butyl rubber gloves.

Always inspect gloves for

integrity before use.

Use proper glove removal

technique to avoid skin

contact.

Skin and Body Protection
A lab coat or long-sleeved

work clothing.

For larger quantities or risk of

splashing, a full chemical-

protective suit, apron, and

boots may be necessary.

Operational Plan: Handling and Storage
Engineering Controls:

Work with Propionylpromazine in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation of dust or aerosols.

Ensure that safety showers and eyewash stations are readily accessible in the immediate

work area.

Safe Handling Practices:

Preparation: Before beginning work, ensure all necessary PPE is donned correctly. Prepare

all required equipment and materials within the designated fume hood to minimize

movement and potential for spills.

Weighing and Transfer: Handle Propionylpromazine, which is typically a powder, carefully

to avoid creating dust. Use appropriate tools for transfers, such as a spatula.
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Solution Preparation: When preparing solutions, add the solid Propionylpromazine to the

solvent slowly to prevent splashing.

Avoidance of Contact: Prevent direct contact with skin and eyes. Do not eat, drink, or smoke

in the laboratory.

Decontamination: After handling, wash hands thoroughly. Clean all contaminated surfaces

with an appropriate solvent and then wash with soap and water.

Storage:

Store Propionylpromazine in a cool, dry, and well-ventilated place. Recommended storage

temperature is between 2-8°C.

Keep the container tightly closed to prevent contamination and degradation.

Protect from light and air exposure.

Store away from strong oxidizing agents and strong acids.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling and disposal of Propionylpromazine.
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Disposal Plan
The disposal of unused or waste Propionylpromazine must be handled with care to prevent

environmental contamination.

Segregation: All waste materials contaminated with Propionylpromazine, including empty

containers, contaminated PPE, and unused product, should be collected in a designated,

sealed, and clearly labeled waste container.

Waste Characterization: The waste should be characterized as chemical waste. Do not mix

with regular laboratory or domestic trash.

Disposal Method:

Do not dispose of Propionylpromazine down the drain or in the regular trash.

For liquid waste, consider solidifying with an absorbent material like cat litter or sawdust.

All waste containing Propionylpromazine should be disposed of through a licensed

hazardous waste disposal company. Follow all local, state, and federal regulations for

chemical waste disposal.

Some jurisdictions may have pharmaceutical take-back programs that can be utilized.

Check with your institution's environmental health and safety department for specific

guidance.

Empty Containers: The immediate packaging of the product, even if empty, should be

disposed of as pharmaceutical waste. Secondary packaging, such as cardboard boxes that

have not been in direct contact with the chemical, can typically be recycled.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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